9-{4-[(2-chlorobenzyl)oxy]-3-methoxyphenyl}-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

• IUPAC Name: 9-[4-[(2-chlorophenyl)methoxy]-3-methoxyphenyl]-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C23H21ClN4O3/c1-30-20-11-14(9-10-19(20)31-12-15-5-2-3-6-16(15)24)22-21-17(7-4-8-18(21)29)27-23-25-13-26-28(22)23/h2-3,5-6,9-11,13,22H,4,7-8,12H2,1H3,(H,25,26,27)
• InChI Key: RYDJNQMIWBFVFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2C3=C(CCCC3=O)NC4=NC=NN24)OCC5=CC=CC=C5Cl
• Molecular Formula: C23H21ClN4O3
• Molecular Weight: 436.9 g/mol

Description

Triazoloquinazolines are a class of compounds that contain a quinazoline core with a triazole ring fused to it. These compounds are of interest in medicinal chemistry due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of triazoloquinazolines typically consists of a quinazoline core with a triazole ring fused to it. The exact structure would depend on the positions of the substituents on the rings.

Chemical Reactions Analysis

Triazoloquinazolines can undergo various chemical reactions depending on the substituents present on the rings. These reactions can be used to further modify the structure of the compound and potentially alter its properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazoloquinazolines can vary widely depending on their exact structure and the substituents present on the rings. Some triazoloquinazolines are known to have good thermal stability and detonation performance.

Mechanism of Action

The mechanism of action of triazoloquinazolines would depend on their specific biological activity. Some triazoloquinazolines are known to have antimicrobial, antifungal, and antioxidant activities.

Safety and Hazards

The safety and hazards associated with a specific triazoloquinazoline would depend on its exact structure and properties. Some triazoloquinazolines are known to have low impact sensitivity.

Future Directions

Future research on triazoloquinazolines could involve the synthesis of new derivatives with different substituents to explore their potential biological activities and other properties.